Cas no 61885-21-0 (5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one)

5-Methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one is a nitro-substituted pyrazolone derivative with applications in organic synthesis and pharmaceutical research. Its structure features a nitro group at the 4-position and a methyl group at the 5-position, contributing to its reactivity as an intermediate in heterocyclic chemistry. The compound exhibits potential utility in the development of bioactive molecules due to its electrophilic nitro functionality, which can participate in nucleophilic substitution or reduction reactions. Its stability under standard conditions and well-defined crystalline properties facilitate handling and purification. This compound is particularly valuable in medicinal chemistry for exploring novel pharmacophores or as a precursor for further functionalization.
5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one structure
61885-21-0 structure
Product name:5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
CAS No:61885-21-0
MF:C4H5N3O3
MW:143.1008
MDL:MFCD16619857
CID:955684
PubChem ID:5180232

5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 1,2-dihydro-5-methyl-4-nitro-3H-Pyrazol-3-one
    • 1,2-dihydro-5-methyl-4-nitropyrazol-3-one
    • 3-methyl-4-nitro-5-pyrazolone
    • 3-methyl-4-nitroso-5-pyrazolone
    • 5-Methyl-4-nitro-1,2-dihydro-pyrazol-3-on
    • 5-methyl-4-nitro-1,2-dihydro-pyrazol-3-one
    • 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
    • 5-Methyl-4-nitro-3-oxo-2,3-dihydropyrazol
    • AC1NPJSP
    • NSC291115
    • 5-Methyl-4-nitro-1h-pyrazol-3(2h)-one
    • SCHEMBL17260125
    • NSC-291115
    • DB-196683
    • MFCD16619857
    • EN300-116001
    • 5-methyl-4-nitro-1,2-dihydropyrazol-3-one
    • DTXSID20409213
    • 5-METHYL-4-NITRO-1,2-DIHYDRO-3H-PYRAZOL-3-ONE
    • AKOS023556695
    • CS-0223608
    • 61885-21-0
    • MDL: MFCD16619857
    • Inchi: InChI=1S/C4H5N3O3/c1-2-3(7(9)10)4(8)6-5-2/h1H3,(H2,5,6,8)
    • InChI Key: KUWHDICGEHGNFM-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=O)NN1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 143.03315
  • Monoisotopic Mass: 143.033091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 87

Experimental Properties

  • Density: 1.51
  • Refractive Index: 1.578
  • PSA: 84.27

5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B497968-10mg
5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
61885-21-0
10mg
$ 50.00 2022-06-07
Enamine
EN300-116001-0.05g
5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
61885-21-0 95%
0.05g
$133.0 2023-06-08
Enamine
EN300-116001-10.0g
5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
61885-21-0 95%
10g
$4627.0 2023-06-08
Enamine
EN300-116001-2.5g
5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
61885-21-0 95%
2.5g
$1200.0 2023-06-08
abcr
AB543134-1g
5-Methyl-4-nitro-1,2-dihydro-3H-pyrazol-3-one; .
61885-21-0
1g
€886.00 2025-02-16
A2B Chem LLC
AV48715-2.5g
5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
61885-21-0 95%
2.5g
$1299.00 2024-04-19
1PlusChem
1P01A2KR-50mg
5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
61885-21-0 95%
50mg
$267.00 2025-03-19
Ambeed
A801020-1g
5-Methyl-4-nitro-1,2-dihydro-3H-pyrazol-3-one
61885-21-0 95%
1g
$572.0 2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1294278-100mg
5-Methyl-4-nitro-2,3-dihydro-1h-pyrazol-3-one
61885-21-0 95%
100mg
¥4276.00 2024-05-06
A2B Chem LLC
AV48715-500mg
5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
61885-21-0 95%
500mg
$504.00 2024-04-19

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(CAS:61885-21-0)5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
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